Cas no 1261905-84-3 (2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid)
1261905-84-3 structure
Product Name:2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid
CAS No:1261905-84-3
MF:C12H7FO3S
MW:250.245585680008
MDL:MFCD18319824
CID:2762571
PubChem ID:53225742
Update Time:2025-04-21
2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID40689474
- MFCD18319824
- 4-(2-FORMYLTHIOPHEN-4-YL)-2-FLUOROBENZOIC ACID
- SCHEMBL2557920
- 1261905-84-3
- 4-(2-Formylthiophen-4-yl)-2-fluorobenzoic acid, 95%
- 2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid
-
- MDL: MFCD18319824
- Inchi: 1S/C12H7FO3S/c13-11-4-7(1-2-10(11)12(15)16)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
- InChI Key: HQZCDDRWCSMBMZ-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F
Computed Properties
- Exact Mass: 250.01
- Monoisotopic Mass: 250.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: 2.7
2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326908-5 g |
4-(2-Formylthiophen-4-yl)-2-fluorobenzoic acid, 95%; . |
1261905-84-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326908-5g |
4-(2-Formylthiophen-4-yl)-2-fluorobenzoic acid, 95%; . |
1261905-84-3 | 95% | 5g |
€1159.00 | 2025-03-19 |
2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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